Cas no 2229391-79-9 (3-(4-methoxypiperidin-4-yl)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione)

3-(4-Methoxypiperidin-4-yl)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione is a structurally complex sulfone derivative featuring a methoxypiperidine moiety. Its unique combination of a thiolane-1,1-dione core and a substituted piperidine ring confers potential utility in medicinal chemistry and pharmaceutical research. The presence of the methoxy group enhances solubility and bioavailability, while the sulfone functionality may contribute to metabolic stability. This compound is of interest for its potential as a synthetic intermediate or bioactive scaffold, particularly in the development of CNS-targeting agents due to the piperidine motif. Its well-defined stereochemistry and rigid framework make it a valuable candidate for structure-activity relationship studies.
3-(4-methoxypiperidin-4-yl)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione structure
2229391-79-9 structure
Product Name:3-(4-methoxypiperidin-4-yl)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione
CAS No:2229391-79-9
MF:C13H25NO3S
MW:275.407502889633
CID:6448694
PubChem ID:165883551
Update Time:2025-10-29

3-(4-methoxypiperidin-4-yl)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • 3-(4-methoxypiperidin-4-yl)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione
    • EN300-2005753
    • 3-[(4-methoxypiperidin-4-yl)methyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione
    • 2229391-79-9
    • Inchi: 1S/C13H25NO3S/c1-12(2)11(4-9-18(12,15)16)10-13(17-3)5-7-14-8-6-13/h11,14H,4-10H2,1-3H3
    • InChI Key: JFTTYBCXWHIBJV-UHFFFAOYSA-N
    • SMILES: S1(CCC(CC2(CCNCC2)OC)C1(C)C)(=O)=O

Computed Properties

  • Exact Mass: 275.15551483g/mol
  • Monoisotopic Mass: 275.15551483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 63.8Ų

3-(4-methoxypiperidin-4-yl)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2005753-1g
3-[(4-methoxypiperidin-4-yl)methyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione
2229391-79-9
1g
$1572.0 2023-09-16
Enamine
EN300-2005753-5g
3-[(4-methoxypiperidin-4-yl)methyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione
2229391-79-9
5g
$4557.0 2023-09-16
Enamine
EN300-2005753-10g
3-[(4-methoxypiperidin-4-yl)methyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione
2229391-79-9
10g
$6758.0 2023-09-16
Enamine
EN300-2005753-0.05g
3-[(4-methoxypiperidin-4-yl)methyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione
2229391-79-9
0.05g
$1320.0 2023-09-16
Enamine
EN300-2005753-0.1g
3-[(4-methoxypiperidin-4-yl)methyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione
2229391-79-9
0.1g
$1384.0 2023-09-16
Enamine
EN300-2005753-0.25g
3-[(4-methoxypiperidin-4-yl)methyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione
2229391-79-9
0.25g
$1447.0 2023-09-16
Enamine
EN300-2005753-0.5g
3-[(4-methoxypiperidin-4-yl)methyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione
2229391-79-9
0.5g
$1509.0 2023-09-16
Enamine
EN300-2005753-1.0g
3-[(4-methoxypiperidin-4-yl)methyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione
2229391-79-9
1g
$1572.0 2023-05-26
Enamine
EN300-2005753-2.5g
3-[(4-methoxypiperidin-4-yl)methyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione
2229391-79-9
2.5g
$3080.0 2023-09-16
Enamine
EN300-2005753-5.0g
3-[(4-methoxypiperidin-4-yl)methyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione
2229391-79-9
5g
$4557.0 2023-05-26

3-(4-methoxypiperidin-4-yl)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione Related Literature

Additional information on 3-(4-methoxypiperidin-4-yl)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione

Introduction to 3-(4-methoxypiperidin-4-yl)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS No. 2229391-79-9)

3-(4-methoxypiperidin-4-yl)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2229391-79-9, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of a piperidine ring substituted with a methoxy group, coupled with a thiolane core structure, makes this molecule an intriguing candidate for medicinal chemistry research.

The molecular framework of 3-(4-methoxypiperidin-4-yl)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione incorporates several key functional groups that contribute to its chemical reactivity and biological potential. The piperidine moiety is well-known for its role in various bioactive molecules, often serving as a pharmacophore due to its ability to interact with biological targets. The methoxy group attached to the piperidine ring further modulates the electronic properties of the molecule, potentially influencing its binding affinity and selectivity. Additionally, the thiolane core introduces a strained sulfur-containing ring system, which is often associated with enhanced metabolic stability and bioavailability.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. 3-(4-methoxypiperidin-4-yl)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione represents an excellent example of such a compound, combining structural complexity with functional diversity. The thiolane ring system is particularly noteworthy, as it has been shown to exhibit favorable pharmacokinetic properties when incorporated into drug candidates. This structural motif is known to enhance solubility and reduce lipophilicity, making it an attractive feature for oral administration.

Current research in the field of medicinal chemistry has highlighted the importance of designing molecules with multiple interacting sites to improve their interaction with biological targets. The structure of 3-(4-methoxypiperidin-4-yl)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione suggests that it may possess such multifunctionality. The piperidine ring can engage in hydrogen bonding interactions, while the thiolane core can provide hydrophobic and electrostatic interactions. This dual functionality makes the compound a promising scaffold for developing drugs that target multiple receptors or enzymes simultaneously.

The synthesis of 3-(4-methoxypiperidin-4-yl)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled chemists to access highly functionalized heterocycles like this one in good yields and enantiopurity. These advancements are crucial for facilitating further exploration of the compound's biological properties.

One of the most exciting aspects of 3-(4-methoxypiperidin-4-yl)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione is its potential application in treating various diseases. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in neurological disorders. The piperidine moiety is particularly relevant here, as it has been shown to interact with neurotransmitter receptors in a manner similar to known therapeutic agents. Additionally, the thiolane core may contribute to anti-inflammatory effects by modulating redox signaling pathways.

The pharmacological profile of 3-(4-methoxypiperidin-4-yl)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione is still under investigation, but early results are promising. In vitro studies have demonstrated that this compound can interact with target proteins in a dose-dependent manner, suggesting its potential as a lead compound for further optimization. Furthermore, its structural features may offer advantages over existing drugs in terms of improved pharmacokinetic properties and reduced side effects. These attributes make it an attractive candidate for preclinical development.

The development of new drugs is a complex process that requires extensive testing to ensure safety and efficacy. However, 3-(4-methoxypiperidin - 4 - yl)m ethyl - 2 , 2 - dim ethyl - 11 ammthol ane - 11 , 11 - dione (CAS No . 2229391 - 79 - 9 ) holds promise as a valuable starting point for generating novel therapeutic agents . Its unique structure and demonstrated biological activity make it a compelling candidate for further research . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in addressing unmet medical needs .

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd